Cas no 39161-60-9 (1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-1,6-dimethyl-)

• Product Name: 1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-1,6-dimethyl-
• CAS No: 39161-60-9
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 318597
• PubChem ID: 142342
• Update Time: 2025-04-19

1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-1,6-dimethyl-
• 1,6-dimethyl-2,3,4,5-tetrahydro-1,6-benzodiazocine
• 39161-60-9
• DTXSID50192404
• 1,6-Benzodiazocine, 1,2,3,4,5,6-hexahydro-1,6-dimethyl-

• Inchi： 1S/C12H18N2/c1-13-9-5-6-10-14(2)12-8-4-3-7-11(12)13/h3-4,7-8H,5-6,9-10H2,1-2H3
• InChI Key： XPYGCAVFYFZUOO-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N(C)CCCC1

Computed Properties

• Exact Mass: 190.14714
• Monoisotopic Mass: 190.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 299.7°C at 760 mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.526
• PSA: 6.48